(tert-Butyldimethylsilyl)acetylene
(tert-Butyldimethylsilyl)acetylene
(tert-Butyldimethylsilyl)acetylene is a bulky trialkylsilyl-protected alkyne. It participates in Cadiot-Chodkiewicz cross-coupling reaction with various bromoalkynes to afford synthetically useful unsymmetrical diynes.
(tert-Butyldimethylsilyl)acetylene readily undergoes cross-dimerization reaction with various internal phenyl acetylenes in the presence of rhodium dimers and bidentate phosphine ligands to afford enynes.
(tert-Butyldimethylsilyl)acetylene readily undergoes cross-dimerization reaction with various internal phenyl acetylenes in the presence of rhodium dimers and bidentate phosphine ligands to afford enynes.
Brand Name:
Vulcanchem
CAS No.:
86318-61-8
VCID:
VC20741699
InChI:
InChI=1S/C8H16Si/c1-7-9(5,6)8(2,3)4/h1H,2-6H3
SMILES:
CC(C)(C)[Si](C)(C)C#C
Molecular Formula:
C8H16Si
Molecular Weight:
140.3 g/mol
(tert-Butyldimethylsilyl)acetylene
CAS No.: 86318-61-8
Cat. No.: VC20741699
Molecular Formula: C8H16Si
Molecular Weight: 140.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (tert-Butyldimethylsilyl)acetylene is a bulky trialkylsilyl-protected alkyne. It participates in Cadiot-Chodkiewicz cross-coupling reaction with various bromoalkynes to afford synthetically useful unsymmetrical diynes. (tert-Butyldimethylsilyl)acetylene readily undergoes cross-dimerization reaction with various internal phenyl acetylenes in the presence of rhodium dimers and bidentate phosphine ligands to afford enynes. |
|---|---|
| CAS No. | 86318-61-8 |
| Molecular Formula | C8H16Si |
| Molecular Weight | 140.3 g/mol |
| IUPAC Name | tert-butyl-ethynyl-dimethylsilane |
| Standard InChI | InChI=1S/C8H16Si/c1-7-9(5,6)8(2,3)4/h1H,2-6H3 |
| Standard InChI Key | RTYNRTUKJVYEIE-UHFFFAOYSA-N |
| SMILES | CC(C)(C)[Si](C)(C)C#C |
| Canonical SMILES | CC(C)(C)[Si](C)(C)C#C |
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